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Compound of Interest

Compound Name: 2-Amino-5-methylnicotinonitrile
CAS No.: 38076-78-7
Cat. No.: B1282199
Get Quote
. J

An In-Depth Technical Guide to the Spectroscopic Data Interpretation of 2-Amino-5-
methylnicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic data for 2-amino-
5-methylnicotinonitrile, a key building block in pharmaceutical synthesis. By delving into the
nuances of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR)
spectroscopy, and Mass Spectrometry (MS), this document aims to equip researchers with the
expertise to unequivocally identify and characterize this molecule. The interpretation of each
spectrum is detailed, correlating specific signals to the compound's molecular structure and
explaining the underlying chemical principles. This guide is structured to serve as a practical
reference for scientists engaged in medicinal chemistry, process development, and quality
control.
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Introduction: The Significance of 2-Amino-5-
methylnicotinonitrile

2-Amino-5-methylnicotinonitrile is a substituted pyridine derivative of significant interest in
the pharmaceutical industry. Its structural motifs, including the aminopyridine core and the
nitrile group, are prevalent in a wide array of biologically active compounds. Accurate and
thorough characterization of this molecule is paramount for ensuring the identity, purity, and
quality of starting materials and intermediates in drug development pipelines. Spectroscopic
techniques are the cornerstone of this characterization, offering a non-destructive and highly
informative approach to elucidating molecular structure. This guide will provide a detailed
interpretation of the *H NMR, 3C NMR, FT-IR, and Mass Spectra of 2-amino-5-
methylnicotinonitrile, offering a holistic understanding of its spectroscopic signature.

Molecular Structure and Key Features

Before delving into the spectroscopic data, it is crucial to understand the molecular structure of
2-amino-5-methylnicotinonitrile. The molecule consists of a pyridine ring substituted with an
amino group at the 2-position, a nitrile group at the 3-position, and a methyl group at the 5-
position.

Figure 1. Chemical structure of 2-Amino-5-methylnicotinonitrile.

This structure presents several key features that will be reflected in its spectra:
e Aromatic Protons: Two distinct protons on the pyridine ring.

e Amino Protons: Two protons of the primary amine group.

o Methyl Protons: Three protons of the methyl group.

e Aromatic Carbons: Five carbons in the pyridine ring.

 Nitrile Carbon: A unique carbon with a characteristic chemical shift.

o Methyl Carbon: The carbon of the methyl group.
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e Functional Groups: The N-H bonds of the amino group and the C=N bond of the nitrile group
will exhibit characteristic vibrations in the IR spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. The following sections detail the interpretation of both *H and 3C NMR spectra of 2-
amino-5-methylnicotinonitrile.

'H NMR Spectroscopy: Unraveling the Proton
Environment

The *H NMR spectrum provides information about the number of different types of protons,
their chemical environment, and their connectivity.

Experimental Protocol: A sample of 2-amino-5-methylnicotinonitrile is dissolved in a
deuterated solvent, typically chloroform-d (CDCIs) or dimethyl sulfoxide-de (DMSO-ds),
containing a small amount of tetramethylsilane (TMS) as an internal standard (O ppm). The
spectrum is acquired on a high-resolution NMR spectrometer (e.g., 300 or 500 MHz).

Data Interpretation:

Signal (8, ppm) Multiplicity Integration Assignment
~7.8-8.0 Singlet 1H H-6

~7.1-7.3 Singlet 1H H-4

~4.5-5.0 Broad Singlet 2H -NHz
~2.1-2.3 Singlet 3H -CHs

Causality Behind Assignments:

e Aromatic Protons (H-6 and H-4): The pyridine ring protons appear in the aromatic region
(typically 6.0-9.5 ppm).[1] The downfield shift is due to the deshielding effect of the aromatic
ring current. The proton at the 6-position (H-6) is adjacent to the nitrogen atom and is
therefore expected to be the most downfield. The proton at the 4-position (H-4) is further
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away and appears slightly more upfield. The lack of significant coupling results in singlets for
both protons.

e Amino Protons (-NHz): The protons of the primary amino group typically appear as a broad
singlet.[1] The chemical shift can be variable due to hydrogen bonding and exchange with
trace amounts of water in the solvent.[1] The broadness of the peak is a result of quadrupole
broadening from the adjacent nitrogen atom and chemical exchange.

e Methyl Protons (-CHs): The three protons of the methyl group give rise to a sharp singlet. Its
chemical shift is in the typical range for a methyl group attached to an aromatic ring.

Figure 2. Correlation of *H NMR signals with the molecular structure.

3C NMR Spectroscopy: Mapping the Carbon Skeleton

The 3C NMR spectrum provides information about the different carbon environments in the
molecule.

Experimental Protocol: The sample is prepared as for *H NMR. A proton-decoupled 3C NMR
spectrum is acquired, meaning each unique carbon atom will appear as a single line.

Data Interpretation:

Signal (8, ppm) Assignment

~160 C-2 (attached to -NH2)
~150 C-6

~140 C-4

~120 C-5 (attached to -CHs)
~117 -C=N

~90 C-3 (attached to -C=N)
~17 -CHs

Causality Behind Assignments:
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o Aromatic Carbons: The carbons of the pyridine ring appear in the aromatic region (typically
100-160 ppm).[1][2]

o C-2: This carbon is directly attached to the electron-donating amino group, causing a
significant downfield shift.

o C-6 and C-4: These are the CH carbons of the ring.
o C-5: This is the quaternary carbon attached to the methyl group.

o C-3: This quaternary carbon is attached to the electron-withdrawing nitrile group, which
influences its chemical shift.

 Nitrile Carbon (-C=N): The carbon of the nitrile group typically appears in the range of 115-
125 ppm.

o Methyl Carbon (-CHs): The methyl carbon appears in the aliphatic region at a characteristic
upfield position.

Figure 3. Correlation of 33C NMR signals with the molecular structure.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule by
measuring the absorption of infrared radiation.

Experimental Protocol: A small amount of the solid sample is placed on the diamond crystal of
an Attenuated Total Reflectance (ATR) FT-IR spectrometer. The spectrum is recorded over the
range of 4000-400 cm™1,

Data Interpretation:
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Wavenumber (cm~?) Vibration Functional Group

N-H stretch (asymmetric and

3400-3200 symmetric) Primary Amine (-NH2)
3100-3000 C-H stretch (aromatic) Aromatic Ring
2950-2850 C-H stretch (aliphatic) Methyl Group (-CHs3)
~2220 C=N stretch Nitrile

1600-1450 C=C and C=N stretch Aromatic Ring
1400-1300 C-H bend Methyl Group (-CHs3)

Causality Behind Assignments:

e N-H Stretching: Primary amines typically show two distinct N-H stretching bands in the
region of 3500-3300 cm~1, corresponding to asymmetric and symmetric stretching modes.[3]

e C-H Stretching: The C-H stretching vibrations for the aromatic protons appear above 3000
cm~1, while those for the aliphatic methyl group appear below 3000 cm~1.[4]

o C=N Stretching: The nitrile group has a very characteristic and sharp absorption band
around 2260-2220 cm~1.[3]

o Aromatic Ring Stretching: The C=C and C=N stretching vibrations of the pyridine ring appear
in the 1600-1450 cm~1 region.[4]
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Start: Sample Preparation

Place sample on ATR crystal

i

Pass IR beam through sample

i

(Detect transmitted radiatiorD

(Generate Interferogram)
(Fourier Transform]

(Obtain IR Spectrum (Absorbance vs. WavenumberD

i

Gdentify characteristic absorption bandg

End: Functional Group Identification
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Molecular Ion (M™)
m/z = 133

[M - HCN]* [M - CHs]*
m/Z = 106 m/Z — 118 (Other FragmentS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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